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Introduction
Enterobactin is a high-affinity siderophore produced by many Gram-negative bacteria, such as

Escherichia coli, to scavenge ferric iron from the host environment.[1] The biosynthesis and

transport of enterobactin are critical for bacterial survival and pathogenesis, making the

enzymes involved in its metabolism attractive targets for novel antimicrobial strategies.[2] After

the ferric-enterobactin complex is transported into the bacterial cytoplasm, the enzyme

Enterobactin Esterase (Fes) catalyzes the hydrolysis of the cyclic trilactone backbone of

enterobactin to release the chelated iron.[2] Fes is capable of hydrolyzing both the iron-free

(apo) and iron-bound (ferric) forms of enterobactin.[2]

These application notes provide detailed protocols for an in vitro enzymatic hydrolysis assay of

apo-enterobactin using Fes. Two primary methods are described: a continuous

spectrophotometric assay and a more definitive liquid chromatography-mass spectrometry (LC-

MS) based assay.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the enterobactin uptake and hydrolysis pathway in E. coli and

the general experimental workflow for the in vitro hydrolysis assay.
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Caption: Enterobactin uptake and hydrolysis pathway in E. coli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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